Cas no 317854-07-2 (4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 317854-07-2
• MF: C₂₀H₂₀IN₃O₃S₂
• MW: 541.425574302673
• CID: 5916751
• PubChem ID: 2377117
• Update Time: 2025-05-21

4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-diethylsulfamoyl)-N-(4-(4-iodophenyl)thiazol-2-yl)benzamide
• Benzamide, 4-[(diethylamino)sulfonyl]-N-[4-(4-iodophenyl)-2-thiazolyl]-
• AB00666666-01
• Oprea1_849535
• AKOS001027814
• 317854-07-2
• Z56822439
• 4-(diethylsulfamoyl)-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide
• F0009-0257
• UPCMLD0ENAT0507-3468:001
• 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C20H20IN3O3S2/c1-3-24(4-2)29(26,27)17-11-7-15(8-12-17)19(25)23-20-22-18(13-28-20)14-5-9-16(21)10-6-14/h5-13H,3-4H2,1-2H3,(H,22,23,25)
• InChI Key： TWVXXLDGPFZKAG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(I)C=C2)=CS1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 540.99908g/mol
• Monoisotopic Mass: 540.99908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.607±0.06 g/cm3(Predicted)
• pka: 6.42±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide

4-(Diethylsulfamoyl)-N-4-(4-Iodophenyl)-1,3-Thiazol-2-Ylbenzamide: A Comprehensive Overview

The compound with CAS No. 317854-07-2, known as 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential therapeutic applications. The molecule's structure incorporates a thiazole ring, a sulfonamide group, and an iodophenyl substituent, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. Thiazoles are heterocyclic aromatic compounds that are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of the thiazole ring in 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide suggests that it may exhibit potent bioactivity, particularly in anti-inflammatory and antitumor contexts. Researchers have reported that thiazole derivatives can modulate key signaling pathways involved in chronic inflammatory diseases and cancer progression.

The sulfonamide group in this compound plays a crucial role in its pharmacological profile. Sulfonamides are well-known for their ability to enhance drug solubility and stability, which are critical factors for successful drug delivery. Moreover, sulfonamides can act as hydrogen bond donors or acceptors, facilitating interactions with biological targets. In the case of 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide, the sulfonamide group may contribute to its selectivity for specific molecular targets.

The iodophenyl substituent is another key feature of this compound. Iodo groups are often used in medicinal chemistry to enhance the lipophilicity of molecules, which can improve their ability to cross cellular membranes and bind to hydrophobic pockets on target proteins. Recent research has shown that iodinated aromatic compounds can exhibit potent anticancer activity by inducing apoptosis in cancer cells while sparing normal cells. This property makes 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide a promising candidate for further investigation in oncology.

From a synthetic perspective, the construction of 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide involves a series of intricate organic reactions. The synthesis typically begins with the preparation of the thiazole ring through a condensation reaction between an amine and a thioester or thiocarbonyl compound. Subsequent steps involve the introduction of the sulfonamide and iodophenyl groups through nucleophilic substitution or coupling reactions. The overall synthesis requires precise control over reaction conditions to ensure high yields and product purity.

Preclinical studies on 4-(diethylsulfamoyl)-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide have demonstrated its potential as an anti-inflammatory and antitumor agent. In vitro assays have shown that the compound inhibits pro-inflammatory cytokines such as TNF-alpha and IL6, suggesting its utility in treating conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, studies using cancer cell lines have revealed that this compound induces cell cycle arrest and apoptosis in malignant cells without significantly affecting normal cells.

The development of thiazole-based drugs has been a focal point in recent years due to their diverse biological activities. For instance, certain thiazole derivatives have been explored as inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. By modulating HDAC activity, these compounds can influence gene expression patterns associated with cancer progression and immune response.

In conclusion, 4-(diethylsulfamoyl)-N-4-(4-i